Cas no 452100-87-7 ((S,R)-Allylic Dimethylphenyl Biotin)

• Product Name: (S,R)-Allylic Dimethylphenyl Biotin
• CAS No: 452100-87-7
• MF: C₂₄H₂₆N₂O₃S
• MW: 422.539844989777
• CID: 4778779
• Update Time: 2023-11-22

(S,R)-Allylic Dimethylphenyl Biotin Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-[(3aS,6aR)-hexahydro-2-oxo-1,3-bis(phenylmethyl)-4H-thieno[3,4-d]imidazol-4-ylidene]-, (5Z)-
• Biotin Impurity 63
• (S,R)-Allylic Dimethylphenyl Biotin

• Inchi： 1S/C24H26N2O3S/c27-22(28)14-8-7-13-21-23-20(17-30-21)25(15-18-9-3-1-4-10-18)24(29)26(23)16-19-11-5-2-6-12-19/h1-6,9-13,20,23H,7-8,14-17H2,(H,27,28)/b21-13-/t20-,23-/m0/s1
• InChI Key： GQKNDJQLKMPRRK-GHWJVACZSA-N
• SMILES： C(O)(=O)CCC/C=C1/[C@@]2([H])N(CC3=CC=CC=C3)C(=O)N(CC3=CC=CC=C3)[C@@]2([H])CS/1

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Melting Point: 84-85 °C
• Boiling Point: 676.8±55.0 °C(Predicted)
• pka: 4.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienoimidazolidines